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Compound of Interest

Compound Name: 3-Amino-4-propoxybenzoic acid

CAS No.: 59691-15-5

Cat. No.: B1266707

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-4-propoxybenzoic acid, a substituted benzoic acid derivative, is a compound of

interest in various research and development sectors, particularly in the synthesis of novel

pharmaceutical agents and other bioactive molecules.[1] Its unique chemical structure,

featuring an amino group, a carboxylic acid, and a propoxy group on a benzene ring, makes it

a versatile building block.[1] However, as with any chemical entity in a laboratory setting, a

thorough understanding of its potential hazards and the implementation of robust safety

protocols are paramount to ensure the well-being of researchers and the integrity of

experimental outcomes. This guide provides a comprehensive overview of the safety and

handling precautions for 3-Amino-4-propoxybenzoic acid, drawing from available safety data

and regulatory information.

Section 1: Chemical and Physical Properties
A foundational aspect of safe handling is the awareness of the substance's physical and

chemical characteristics. This knowledge informs proper storage, handling, and emergency
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response procedures.

Property Value Source

CAS Number 59691-15-5 [2]

Molecular Formula C10H13NO3 [2]

Molecular Weight 195.21 g/mol [3]

Appearance
Solid powder, cream to pale

beige/light beige
[2][4]

Melting Point 118 – 119 °C [2]

Solubility Soluble in polar solvents [1]

Section 2: Hazard Identification and GHS
Classification
The hazard classification of 3-Amino-4-propoxybenzoic acid presents some discrepancies

across different sources. A Safety Data Sheet (SDS) from one supplier indicates that the

substance does not meet the criteria for classification in accordance with Regulation (EC) No

1272/2008.[2] However, aggregated data from the European Chemicals Agency (ECHA) C&L

Inventory suggests potential hazards.[3]

It is imperative for laboratory personnel to adopt a conservative approach and handle this

compound as potentially hazardous. The following GHS classifications are based on the

aggregated data, which provides a more cautious framework for safety.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from ECHA C&L Inventory as reported on PubChem.[3]

The causality behind these potential hazards lies in the chemical nature of the compound. The

carboxylic acid and amino groups can interact with biological macromolecules, potentially

leading to irritation and toxic effects upon exposure. The powdered form also poses a risk of

respiratory tract irritation if inhaled.

Section 3: Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is a self-validating system for

minimizing exposure and ensuring the stability of the compound.

Engineering Controls
The primary line of defense against exposure is the implementation of effective engineering

controls.

Ventilation: All work with 3-Amino-4-propoxybenzoic acid should be conducted in a well-

ventilated area.[2] A certified chemical fume hood is essential when handling the powder to

minimize the risk of inhalation.

Dust Control: Given that the substance is a powder, measures to prevent dust generation are

crucial.[2] Enrichment of fine dust can lead to the danger of a dust explosion.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling this compound.
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Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against potential splashes or airborne particles.[2]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[2] It is crucial

to check the glove manufacturer's compatibility chart for the specific chemical and

breakthrough times.

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: In situations where ventilation is inadequate or there is a risk of

significant aerosolization, a NIOSH-approved respirator may be necessary.[2]

PPE Donning Sequence PPE Doffing Sequence

1. Lab Coat 2. Eye/Face Protection 3. Gloves Exit LabProceed to Experiment 1. Gloves 2. Lab Coat 3. Eye/Face Protection Wash HandsEnter Lab Wash Hands

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow

General Hygiene Practices
Good laboratory hygiene is a critical component of a comprehensive safety program.

Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in work areas.[2]

Remove contaminated clothing and protective equipment before entering eating areas.[2]

Storage
Proper storage is essential for maintaining the integrity of 3-Amino-4-propoxybenzoic acid
and preventing hazardous situations.
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Store in a tightly closed container in a dry and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents.[2][5]

Some sources recommend refrigeration under an inert atmosphere to maintain stability.[4]

Section 4: Emergency Procedures
A well-defined and practiced emergency response plan is crucial for mitigating the

consequences of accidental exposure or spills.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[2]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[2] If

skin irritation occurs, seek medical advice.[5]

Eye Contact: For eye contact, rinse cautiously with water for several minutes.[5] Remove

contact lenses if present and easy to do. Continue rinsing for at least 10 minutes and seek

medical attention.[2]

Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious).[2] Do

NOT induce vomiting.[2] Seek immediate medical attention.

Spill Response
A prompt and correct response to a spill is critical to prevent the spread of contamination and

exposure to personnel.
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Spill Occurs
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Caption: Spill Response Decision Tree
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Experimental Protocol for a Small Spill of 3-Amino-4-propoxybenzoic Acid:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Don PPE: Put on appropriate PPE, including a lab coat, chemical-resistant gloves, and eye

protection.

Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite or

sand, working from the outside in to prevent spreading.[6]

Collect the Material: Carefully scoop the absorbed material into a labeled, sealable waste

container.[6] Avoid creating dust.

Clean the Area: Wipe the spill area with a damp cloth. Decontaminate the area with a

suitable cleaning agent.

Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Firefighting Measures
In the event of a fire involving 3-Amino-4-propoxybenzoic acid, the following measures

should be taken:

Suitable Extinguishing Media: Use water, foam, or an ABC powder fire extinguisher.[2]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[2]

Hazardous Combustion Products: Combustion may produce hazardous gases, including

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Section 5: Stability and Reactivity
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Understanding the chemical stability and reactivity of a compound is crucial for preventing

hazardous reactions.

Stability: 3-Amino-4-propoxybenzoic acid is stable under normal ambient and anticipated

storage and handling conditions of temperature and pressure.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][5]

Hazardous Reactions: No known hazardous reactions under normal conditions.[2]

Hazardous Decomposition Products: Hazardous decomposition products are not reasonably

anticipated under normal use, storage, and spill conditions.[2]

Conclusion
While 3-Amino-4-propoxybenzoic acid is a valuable compound in research and development,

a comprehensive understanding and diligent application of safety protocols are non-negotiable.

The potential for skin, eye, and respiratory irritation, as well as harm if swallowed, necessitates

a cautious and well-informed approach. By implementing robust engineering controls,

consistently using appropriate personal protective equipment, and adhering to the handling and

emergency procedures outlined in this guide, researchers can work with this compound safely

and effectively, fostering a secure and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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